Cas no 1006952-30-2 (1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid)

1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid is a fluorinated nitrophenyl-substituted pyrazole derivative with significant utility in synthetic organic chemistry and pharmaceutical research. The presence of both fluorine and nitro groups on the phenyl ring enhances its reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. The carboxylic acid moiety offers versatility for further functionalization, such as amidation or esterification, facilitating its use in drug discovery and material science applications. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. This compound is particularly relevant in the development of kinase inhibitors and other bioactive agents, underscoring its importance in medicinal chemistry.

1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid structure

1006952-30-2 structure

Product Name:1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid

CAS No:1006952-30-2

MF:C₁₀H₆FN₃O₄

MW:251.170745372772

MDL:MFCD08696952

CID:3060649

PubChem ID:19624568

Update Time:2025-05-28

1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-Fluoro-4-nitro-phenyl)-1H-pyrazole-4-carboxylic acid
- 1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
- AKOS015922177
- 1006952-30-2
- 1-(2-fluoro-4-nitrophenyl)pyrazole-4-carboxylic acid
- STK351457
- CS-0268704
- 1-(2-fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylicacid
- MFCD08696952
- 892-107-1
- GQB95230
- EN300-92580
- AKOS000316016
- MDL： MFCD08696952
- Inchi： 1S/C10H6FN3O4/c11-8-3-7(14(17)18)1-2-9(8)13-5-6(4-12-13)10(15)16/h1-5H,(H,15,16)
- InChI Key： OLDDITRQSNTZSO-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N1C=C(C(=O)O)C=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 251.03423384Da
Monoisotopic Mass: 251.03423384Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 101Å²

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abcr	AB551637-100 mg	1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .	1006952-30-2		100MG	€257.30	2022-03-01
abcr	AB551637-250 mg	1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .	1006952-30-2		250MG	€306.40	2022-03-01
abcr	AB551637-500 mg	1-(2-Fluoro-4-nitrophenyl)-1H-pyrazole-4-carboxylic acid; .	1006952-30-2		500MG	€454.70	2022-03-01
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